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Compound of Interest

2-Isobutyl-4,4,5,5-tetramethyl-
Compound Name:
1,3,2-dioxaborolane

cat. No.: B1338277

Technical Guide: Isobutyl Pinacol Boronate

Audience: Researchers, Scientists, and Drug Development Professionals

This document provides core technical data on Isobutyl Pinacol Boronate, a common reagent
in organic synthesis, particularly in Suzuki-Miyaura cross-coupling reactions.

Core Chemical Properties

Isobutyl Pinacol Boronate, systematically named 2-isobutyl-4,4,5,5-tetramethyl-1,3,2-

dioxaborolane, is a stable, solid boronic acid ester. Its fundamental chemical properties are
summarized below.

Data Presentation: Quantitative Summary

The essential quantitative data for Isobutyl Pinacol Boronate is presented in the table below for
quick reference.

Property Value Citation
Molecular Formula C10H21BO2 [1]
Molecular Weight 184.08 g/mol [1]
CAS Number 67562-20-3 [1]
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Logical Structure of Isobutyl Pinacol Boronate

The chemical name "Isobutyl Pinacol Boronate" describes the three key structural components
of the molecule. The following diagram illustrates the logical relationship between these
components that form the final ester.

Core Components
Isobutyl Group Boronic Acid Pinacol
(-CH2CH(CH3)2) (-B(OH)2) (HOC(CH3)2C(CH3)20H)

Esterification
\

Condensation Reaction
(Loss of 2 H20)

Final Rroduct

Isobutyl Pinacol Boronate

Click to download full resolution via product page
Caption: Logical workflow showing the constituent parts forming Isobutyl Pinacol Boronate.

Experimental Protocols

Determining the molecular weight and formula of a known compound like Isobutyl Pinacol
Boronate is typically achieved through a combination of mass spectrometry and elemental
analysis.

1. Mass Spectrometry for Molecular Weight Determination
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o Objective: To determine the mass-to-charge ratio (m/z) of the molecular ion, which
corresponds to the molecular weight.

o Methodology:

o Adilute solution of Isobutyl Pinacol Boronate is prepared in a suitable volatile solvent (e.qg.,
acetonitrile or methanol).

o The solution is introduced into a mass spectrometer, typically using a soft ionization
technique such as Electrospray lonization (ESI) or Chemical lonization (CI) to minimize
fragmentation.

o The instrument analyzes the m/z of the resulting ions. For Isobutyl Pinacol Boronate, a
prominent peak corresponding to the molecular ion [M]+ or a common adduct (e.qg.,
[M+H]+ or [M+Na]+) is identified.

o The molecular weight is confirmed from the m/z value of the parent peak. High-resolution
mass spectrometry (HRMS) can be used to confirm the value to several decimal places,
which also helps in confirming the elemental composition.

2. Elemental Analysis for Molecular Formula Determination

o Objective: To determine the percentage composition of each element (Carbon, Hydrogen,
Boron, Oxygen) in the compound.

o Methodology:

o A precisely weighed sample of pure Isobutyl Pinacol Boronate is subjected to combustion
analysis for carbon and hydrogen. The sample is burned in an excess of oxygen, and the
resulting CO2 and Hz20 are collected and weighed to determine the mass percentages of C
and H.

o Boron and Oxygen content can be determined by other specific analytical methods, such
as Inductively Coupled Plasma Atomic Emission Spectrometry (ICP-AES) for boron or
pyrolysis for oxygen.
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o The experimentally determined percentage composition is then compared to the
theoretical percentages calculated from the proposed molecular formula (C10H21BO2). A
close match between the experimental and theoretical values confirms the molecular

formula.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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